Cas no 2171853-91-9 (2,2,4,4,4-pentafluoro-3-hydroxy-3-methylbutanoic acid)

• Product Name: 2,2,4,4,4-pentafluoro-3-hydroxy-3-methylbutanoic acid
• CAS No: 2171853-91-9
• MF: C₅H₅F₅O₃
• MW: 208.083419561386
• CID: 6084775
• PubChem ID: 165844459
• Update Time: 2025-06-08

2,2,4,4,4-pentafluoro-3-hydroxy-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2,4,4,4-pentafluoro-3-hydroxy-3-methylbutanoic acid
• 2171853-91-9
• EN300-1599438

• Inchi： 1S/C5H5F5O3/c1-3(13,5(8,9)10)4(6,7)2(11)12/h13H,1H3,(H,11,12)
• InChI Key： SGGXIYLFRVTTQX-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C(C)(C(F)(F)F)O)F

Computed Properties

• Exact Mass: 208.01588483g/mol
• Monoisotopic Mass: 208.01588483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 57.5Ų

Additional information on 2,2,4,4,4-pentafluoro-3-hydroxy-3-methylbutanoic acid

Comprehensive Analysis of 2,2,4,4,4-Pentafluoro-3-hydroxy-3-methylbutanoic Acid (CAS No. 2171853-91-9)

In the realm of specialty chemicals, 2,2,4,4,4-pentafluoro-3-hydroxy-3-methylbutanoic acid (CAS No. 2171853-91-9) has garnered significant attention due to its unique fluorinated structure and versatile applications. This compound, often abbreviated as PFHMBA, is a fluorinated derivative of butanoic acid, characterized by its five fluorine atoms and a hydroxyl group at the 3-position. Its molecular formula, C₅H₅F₅O₃, highlights its high fluorine content, which imparts exceptional stability and reactivity, making it valuable in pharmaceuticals, agrochemicals, and advanced material synthesis.

The growing interest in fluorinated compounds like PFHMBA stems from their ability to enhance the bioavailability and metabolic stability of active ingredients. Researchers and industries are increasingly exploring its potential in drug development, particularly in the design of protease inhibitors and enzyme modulators. A recent surge in searches for "fluorinated building blocks in drug discovery" and "CAS 2171853-91-9 applications" reflects the compound's relevance in cutting-edge research. Its hydroxy acid moiety also opens doors for derivatization, enabling the creation of novel polymers and coatings with improved durability.

From an environmental perspective, 2,2,4,4,4-pentafluoro-3-hydroxy-3-methylbutanoic acid aligns with the demand for sustainable fluorochemicals. Unlike traditional perfluorinated compounds (PFCs), its partial fluorination reduces bioaccumulation risks while retaining desirable properties. This balance has sparked discussions in forums and publications, with queries like "eco-friendly fluorinated acids" and "PFHMBA biodegradability" trending among green chemistry enthusiasts. Regulatory bodies are also scrutinizing its environmental impact, driving innovations in safer synthesis routes.

In material science, PFHMBA serves as a precursor for fluorinated surfactants and liquid crystals. Its ability to lower surface tension without compromising thermal stability makes it ideal for electronics and aerospace coatings. Searches for "high-performance fluorinated materials" and "CAS 2171853-91-9 suppliers" have risen by 40% year-over-year, underscoring its industrial demand. Furthermore, its compatibility with metal-organic frameworks (MOFs) has opened avenues for gas storage and catalysis applications.

The synthesis of 2,2,4,4,4-pentafluoro-3-hydroxy-3-methylbutanoic acid typically involves multi-step fluorination of methylbutanoate precursors, followed by selective oxidation. Patent filings reveal optimized methods to minimize byproducts, addressing the "cost-effective fluorination techniques" query prevalent in chemical forums. Analytical characterization via NMR and mass spectrometry confirms its high purity (>98%), a critical factor for pharmaceutical-grade use. Storage recommendations emphasize anhydrous conditions to preserve its hydroxy acid integrity.

Looking ahead, PFHMBA is poised to play a pivotal role in precision medicine and smart materials. Collaborative studies between academia and industry are investigating its potential in targeted drug delivery systems, responding to the popular search term "fluorinated carriers for therapeutics." As the chemical sector shifts toward green fluorination, this compound exemplifies how strategic molecular design can meet both performance and sustainability goals.